Cas no 62323-44-8 (2-bromo-5-ethylthiophene)

2-Bromo-5-ethylthiophene is a brominated thiophene derivative featuring an ethyl substituent at the 5-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of functionalized thiophenes for pharmaceuticals, agrochemicals, and materials science. The bromine moiety allows for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, while the ethyl group enhances lipophilicity, influencing solubility and reactivity. Its well-defined structure and stability under standard conditions make it a reliable building block for heterocyclic chemistry. Suitable for use in controlled environments, it requires handling with appropriate safety precautions due to its halogenated nature.
2-bromo-5-ethylthiophene structure
2-bromo-5-ethylthiophene structure
Product Name:2-bromo-5-ethylthiophene
CAS No:62323-44-8
MF:C6H7BrS
MW:191.088779687881
CID:449302
PubChem ID:22729112
Update Time:2025-10-18

2-bromo-5-ethylthiophene Chemical and Physical Properties

Names and Identifiers

    • Thiophene, 2-bromo-5-ethyl-
    • 2-bromo-5-ethylThiophene
    • [1] 2-Bromo-5-ethylthiophene
    • 2-Aethyl-5-brom-thiophen
    • 2-ethyl-5-bromothiophene
    • 2-ethyl-5-bromo-thiophene
    • 5-bromo-2-ethylthiophene
    • CTK2C2329
    • KB-169020
    • SureCN223822
    • DTXSID70627869
    • MFCD12033305
    • SB66999
    • BS-49813
    • EN300-1387310
    • 62323-44-8
    • AKOS015944067
    • CS-0187787
    • FT-0735277
    • SCHEMBL223822
    • AT16365
    • HYRYQZIGBWDHAD-UHFFFAOYSA-N
    • DB-073090
    • 2-bromo-5-ethylthiophene
    • Inchi： 1S/C6H7BrS/c1-2-5-3-4-6(7)8-5/h3-4H,2H2,1H3
    • InChI Key： HYRYQZIGBWDHAD-UHFFFAOYSA-N
    • SMILES： BrC1=CC=C(CC)S1

Computed Properties

  • Exact Mass: 189.94521
  • Monoisotopic Mass: 189.94518g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 74.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • Density: 1.493
  • PSA: 0

2-bromo-5-ethylthiophene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-SQ135-50mg
2-bromo-5-ethylthiophene
 62323-44-8 95+%
50mg
 135.0CNY 2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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 62323-44-8 95+%
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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2-bromo-5-ethylthiophene
 62323-44-8 95+%
200mg
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B932226-250mg
2-Bromo-5-ethylthiophene
 62323-44-8 ≥95%
250mg
 ￥315.00 2022-10-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B932226-1g
2-Bromo-5-ethylthiophene
 62323-44-8 ≥95%
1g
 ￥787.50 2022-10-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B932226-5g
2-Bromo-5-ethylthiophene
 62323-44-8 ≥95%
5g
 ￥2,759.40 2022-10-10
Chemenu
CM423167-250mg
2-Bromo-5-ethylthiophene
 62323-44-8 95%+
250mg
 $53 2023-01-19
Enamine
EN300-1387310-0.1g
2-bromo-5-ethylthiophene
 62323-44-8 95%
0.1g
 $58.0 2023-06-06
Enamine
EN300-1387310-0.25g
2-bromo-5-ethylthiophene
 62323-44-8 95%
0.25g
 $83.0 2023-06-06
Enamine
EN300-1387310-0.5g
2-bromo-5-ethylthiophene
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 $153.0 2023-06-06

2-bromo-5-ethylthiophene Suppliers

Amadis Chemical Company Limited
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(CAS:62323-44-8)2-bromo-5-ethylthiophene
Order Number:A1227234
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 19:09
Price ($):178
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:62323-44-8)2-bromo-5-ethylthiophene
A1227234
Purity:99%
Quantity:25g
Price ($):178
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